Cas no 1355218-57-3 (4-Methyl-6-morpholin-4-yl-nicotinonitrile)

• Product Name: 4-Methyl-6-morpholin-4-yl-nicotinonitrile
• CAS No: 1355218-57-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5218100
• Update Time: 2025-05-20

4-Methyl-6-morpholin-4-yl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-morpholin-4-yl-nicotinonitrile

• Inchi： 1S/C11H13N3O/c1-9-6-11(13-8-10(9)7-12)14-2-4-15-5-3-14/h6,8H,2-5H2,1H3
• InChI Key： MWSFNYLEMPCARR-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=CC(C)=C1C#N

Additional information on 4-Methyl-6-morpholin-4-yl-nicotinonitrile

Introduction to 4-Methyl-6-morpholin-4-yl-nicotinonitrile (CAS No: 1355218-57-3)

4-Methyl-6-morpholin-4-yl-nicotinonitrile, identified by its Chemical Abstracts Service (CAS) number 1355218-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nicotinonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a nicotinamide-like backbone. The structural incorporation of a morpholine moiety at the 6-position and a methyl group at the 4-position imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The significance of 4-Methyl-6-morpholin-4-yl-nicotinonitrile lies in its potential as a pharmacophore in drug discovery. Nicotinonitrile derivatives have been extensively studied for their biological activity, particularly in modulating enzyme function and receptor interactions. The morpholine substituent enhances solubility and metabolic stability, which are critical factors in drug design. Furthermore, the nitrile group can participate in hydrogen bonding and metal coordination, providing multiple interaction points with biological targets.

Recent advancements in medicinal chemistry have highlighted the utility of 4-Methyl-6-morpholin-4-yl-nicotinonitrile in developing novel therapeutic agents. Its structural framework suggests potential applications in areas such as antiviral, anti-inflammatory, and anticancer therapies. For instance, studies have demonstrated that nicotinonitrile derivatives can inhibit viral proteases by mimicking natural substrates or interfering with enzyme kinetics. The morpholine ring further contributes to binding affinity by optimizing spatial orientation relative to active sites.

In the realm of oncology research, 4-Methyl-6-morpholin-4-yl-nicotinonitrile has been explored as a lead compound for small-molecule inhibitors targeting aberrant signaling pathways in cancer cells. The combination of the methyl and morpholine groups may enhance selectivity by selectively interacting with mutated enzymes or overexpressed receptors. Preclinical studies have shown promising results in vitro, where this compound exhibits inhibitory effects on kinases and other enzymes involved in tumor proliferation and survival.

The synthetic pathway to 4-Methyl-6-morpholin-4-yl-nicotinonitrile involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. The synthesis typically begins with commercially available precursors such as methyl nicotinate or morpholine derivatives, followed by nucleophilic substitution and dehydration steps to introduce the nitrile group. Optimizing reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluations.

From a chemical biology perspective, 4-Methyl-6-morpholin-4-yl-nicotinonitrile serves as a valuable tool for understanding enzyme mechanisms and developing structure-based drug design strategies. Its ability to interact with biological targets at multiple sites makes it an attractive scaffold for generating analogs with enhanced potency and selectivity. Computational modeling techniques, such as molecular docking and dynamic simulations, have been employed to predict binding affinities and optimize lead compounds based on interactions with proteins like kinases or proteases.

The pharmacokinetic profile of 4-Methyl-6-morpholin-4-yl-nicotinonitrile is another critical aspect that influences its therapeutic potential. Studies have indicated moderate solubility in water due to the polar morpholine ring, which facilitates oral bioavailability. Additionally, metabolic stability assessments suggest that this compound undergoes controlled biotransformation, minimizing unwanted side effects. These properties make it a viable candidate for further development into an oral therapeutic agent.

Future directions in research may focus on exploring derivatives of 4-Methyl-6-morpholin-4-yl-nicotinonitrile to improve pharmacological properties such as bioavailability, tissue distribution, and duration of action. Advances in synthetic methodologies could enable the rapid generation of libraries of related compounds for high-throughput screening against diverse disease targets. Collaborative efforts between chemists and biologists will be essential to translating preclinical findings into clinical applications.

In conclusion,4-Methyl-6-morpholin-4-ylnicotinonitrile (CAS No: 1355218-57-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a lead compound in drug discovery underscores the importance of nicotinonitrile derivatives in addressing unmet medical needs. As research continues to uncover new therapeutic applications,this compound will remain at the forefront of innovation in pharmaceutical sciences.